Cas no 1261916-11-3 (4-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261916-11-3
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD18322048
• CID: 2763238
• PubChem ID: 53227878
• Update Time: 2025-09-26

4-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• 1261916-11-3
• 4-(4-ETHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• 4'-(Ethoxycarbonyl)-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID40691411
• MFCD18322048
• 4-(4-Ethoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322048
• Inchi： 1S/C17H16O5/c1-3-22-17(20)12-6-4-11(5-7-12)13-8-9-14(16(18)19)15(10-13)21-2/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key： ZBWAEMVQQUEGRX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 300.09977361Da
• Monoisotopic Mass: 300.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives